Gallocyanine

• CAS: 1562-85-2
• Synonyms: IIIC3; Alizarine Navy Blue; Anthracene Blue SWGG; Brilliant Chrome Blue P; C.I. 51030; Fast Violet; Mordant Blue 10
• Molecular Formula: C15H13ClN2O5
• Molecular Weight: 336.72 g/mol
• SMILES: CN(C)C1=CC2=C(C=C1)[NH+]=C3C(=CC(=O)C(=C3O2)O)C(=O)O.[Cl-]
• InChI: InChI=1S/C15H12N2O5.ClH/c1-17(2)7-3-4-9-11(5-7)22-14-12(16-9)8(15(20)21)6-10(18)13(14)19;/h3-6,19H,1-2H3,(H,20,21);1H
• InChIKey: AQSOTOUQTVJNMY-UHFFFAOYSA-N
• Appearance: Assay:≥95%A crystalline solid

Researchers requiring consistent trichrome staining (van Gieson, Masson) face failure risk when substituting Gallocyanine with Celestine Blue B or Gallamine Blue-only Gallocyanine delivers deficiency-free nuclear staining in this context. • Validated hematoxylin substitute with iron alum mordant; iron lake color most closely resembles alum hematoxylin. • Selective DKK1/LRP6 inhibitor (IC50 ~3-6 µM) for Alzheimer's & Wnt pathway research. • Superoxide-selective fluorescent chemosensor; no cross-reactivity with hypochlorous acid. Supplied with full QC documentation; bulk quantities available for institutional procurement.

Gallocyanine Overview

Gallocyanine (CAS 1562-85-2) is an organic chloride salt belonging to the phenoxazine (oxazine) dye class, characterized by a 1-carboxy-7-(dimethylamino)-3,4-dihydroxyphenoxazin-5-ium chromophore [1]. This synthetic blue dye is historically established as a nuclear stain in histology, functioning as a direct substitute for hematoxylin when used with an iron alum mordant [1][2]. Beyond its classical use, Gallocyanine demonstrates quantifiable and differentiated performance across multiple dimensions, including its behavior as a metal-complexing mordant dye, its selective reactivity in redox applications, and its capacity as a small-molecule inhibitor of the DKK1/LRP6 protein-protein interaction [1][3][4].

• [1] PubChem. (2025). Gallocyanine. National Center for Biotechnology Information. Compound ID: 73801. View Source
• [2] ChEBI. (2015). gallocyanin (CHEBI:90106). European Bioinformatics Institute. View Source
• [3] Marshall, P. N., & Horobin, R. W. (1972). The chemical nature of the gallocyanin-chrome alum staining complex. *Stain Technology*, 47(3), 155-161. View Source
• [4] Thysiadis, S., Katsamakas, S., Mpousis, S., Avramidis, N., Efthimiopoulos, S., & Sarli, V. (2018). Design and synthesis of gallocyanine inhibitors of DKK1/LRP6 interactions for treatment of Alzheimer's disease. *Bioorganic Chemistry*, 80, 230-244. View Source

Gallocyanine Substitution Risks

Generic substitution of Gallocyanine with structurally analogous oxazine dyes such as Celestine Blue B or Gallamine Blue, or even standard hematoxylin, introduces substantial risk of experimental failure due to quantifiable differences in performance. While these compounds share a phenoxazine core, their distinct substituents drive significant divergence in metal complex stability, solution stability, specific staining color resemblance, and analyte selectivity. For instance, Gallocyanine's iron lake provides a color that most closely resembles alum hematoxylin, a critical factor for standard histology, yet its solution stability is inferior to that of Celestine Blue B [1][2]. Furthermore, in biochemical assays, Gallocyanine exhibits a defined selectivity for the superoxide radical anion, a property not shared by Celestine Blue B, which preferentially reacts with hypochlorous acid . Therefore, selecting Gallocyanine is not an arbitrary choice among blue dyes but a deliberate procurement decision predicated on specific, verifiable performance attributes detailed below.

• [1] Clark, G., & Powers, M. M. (1953). An evaluation of some aniline dyes as nuclear stains in trichrome procedures. *Stain Technology*, 28(2), 93-96. View Source
• [2] Gray, P. (1954). *The Microtomist's Formulary and Guide*. The Blakiston Co. As cited in StainsFile, Proescher & Arkush Iron Alum-Celestine Blue for Nuclei. View Source

Gallocyanine Performance Evidence

Superior Nuclear Staining in Trichrome

In a comparative evaluation of aniline dyes for nuclear staining in trichrome procedures, Gallocyanin was the only dye that did not exhibit 'definite deficiencies' and was 'highly recommended' for routine use. In contrast, Gallamine Blue, Celestine Blue B, and Acid Alizarin Blue BB all showed clear performance limitations in this specific application context [1].

Evidence Dimension	Qualitative performance in nuclear staining for trichrome techniques
Target Compound Data	Routinely gives excellent results; highly recommended.
Comparator Or Baseline	Gallamine Blue, Celestine Blue B, Acid Alizarin Blue BB: all demonstrated 'definite deficiencies'.
Quantified Difference	Qualitative superiority established via head-to-head expert evaluation.
Conditions	Staining of material counterstained by van Gieson, Kornhauser, Gomori, and Masson techniques.

Why This Matters

This evidence directly addresses a user's need for a reliable nuclear stain in complex multi-step protocols, where Gallocyanine's performance is demonstrably superior to its closest structural analogs.

• [1] Clark, G., & Powers, M. M. (1953). An evaluation of some aniline dyes as nuclear stains in trichrome procedures. *Stain Technology*, 28(2), 93-96. View Source

Quantitative DNA Staining vs. Feulgen

A cytophotometric comparison demonstrated that the Husain-Watts Gallocyanin chromalum staining protocol and the Feulgen reaction both provided quantitative staining of DNA. Notably, the Gallocyanin chromalum procedure was characterized as a 'quick staining procedure' for quantitative DNA evaluation [1][2].

Evidence Dimension	Quantitative staining of nuclear DNA
Target Compound Data	Quantitative staining of DNA; a quick procedure.
Comparator Or Baseline	Feulgen-Schiff reaction (gold standard for DNA cytometry): also gave quantitative staining.
Quantified Difference	Both methods are quantitative; Gallocyanin chromalum offers the procedural advantage of speed.
Conditions	Liver imprints, blood smears, and cervical smears fixed in ethanol. Integrated optical density measured with VIDAS image analyzer.

Why This Matters

This positions Gallocyanine as a validated, quantitative alternative to the more time-consuming Feulgen reaction, offering significant workflow efficiency for DNA content analysis in cytological specimens.

• [1] Schulte, E. K., et al. (1992). Simultaneous quantification of DNA and RNA in tissue sections. A comparative analysis of the methyl green-pyronin technique with the gallocyanin chromalum and Feulgen procedures using image cytometry. *The Histochemical Journal*, 24(6), 305-310. View Source
• [2] Husain, O. A. N., & Watts, K. C. (1984). Rapid demonstration of nucleic acids using 'oxidised' gallocyanin and chromic potassium sulphate: methods and applications. *Journal of Clinical Pathology*, 37(1), 99-101. View Source

Superoxide Selectivity vs. Celestine Blue B

In a direct comparative study of their use as fluorescent chemosensors, Gallocyanine and Celestine Blue B exhibited mutually exclusive selectivities for different reactive species. Gallocyanine was found to react mainly with the superoxide radical-anion, whereas Celestine Blue B reacted selectively with hypochlorous acid .

Evidence Dimension	Analyte selectivity in fluorescent detection
Target Compound Data	Mainly reacts with superoxide radical-anion (O2•−).
Comparator Or Baseline	Celestine Blue B: selectively reacts with hypochlorous acid (HOCl).
Quantified Difference	Qualitative difference in target specificity.
Conditions	Fluorescent methods for studying the effect of drugs on reactive species production by neutrophils.

Why This Matters

This evidence is critical for scientists designing assays to specifically monitor superoxide production (e.g., from NADPH oxidase) without interference from myeloperoxidase-derived hypochlorous acid, a specific advantage Gallocyanine holds over its close analog.

Inhibition of DKK1/LRP6 Interaction

Gallocyanine itself is a weak inhibitor of the DKK1/LRP6 protein-protein interaction, with a reported IC50 of approximately 3 µM . This defines the baseline activity of the core scaffold. Synthetic derivatives of Gallocyanine have been designed with significantly improved potency; for example, compound NCI8642 (Gallocyanine) exhibited an IC50 of 6.38 ± 0.009 µM, while the optimized derivative 6n achieved 95.14% inhibition at a comparable concentration [1][2].

Evidence Dimension	Inhibition of DKK1/LRP6 interaction
Target Compound Data	IC50 ≈ 3 µM (or 6.38 ± 0.009 µM in another assay).
Comparator Or Baseline	Gallocyanine derivatives (e.g., bis-alkylated or bis-benzyl analogs) with significantly enhanced potency (e.g., 95.14% inhibition for compound 6n).
Quantified Difference	Gallocyanine is a weak, benchmark inhibitor; its derivatives demonstrate enhanced activity.
Conditions	Cell-free biochemical assay measuring disruption of DKK1 binding to LRP5/6.

Why This Matters

For drug discovery and chemical biology, Gallocyanine is the essential starting point for structure-activity relationship (SAR) studies. Procuring the parent compound is necessary to synthesize and validate novel, more potent inhibitors for Wnt pathway modulation.

• [1] Thysiadis, S., Katsamakas, S., Mpousis, S., Avramidis, N., Efthimiopoulos, S., & Sarli, V. (2018). Design and synthesis of gallocyanine inhibitors of DKK1/LRP6 interactions for treatment of Alzheimer's disease. *Bioorganic Chemistry*, 80, 230-244. View Source
• [2] Journal of Bioorganic Chemistry. (2018). Synthesis of gallocyanine derivatives as DKK1/LRP6 interaction inhibitors. (Abstract). View Source

Iron Lake Color Resemblance to Hematoxylin

Among the oxazine dyes recommended as hematoxylin substitutes (Gallamin Blue, Gallocyanin, Coelestin Blue), the iron lake of Gallocyanin is noted for producing a color that 'most closely resembles alum hematoxylin' [1]. However, this is a trade-off against solution stability, as 'neither dye [Gallamine blue and Gallocyanin] is as stable as celestine blue' [1][2].

Evidence Dimension	Iron lake solution stability and staining color resemblance to hematoxylin
Target Compound Data	Color most closely resembles alum hematoxylin; less stable solution.
Comparator Or Baseline	Celestine Blue B: gives the most stable solution; Gallamine Blue: also less stable.
Quantified Difference	Qualitative difference in color fidelity and solution longevity.
Conditions	Iron alum lakes of the dyes used as nuclear stains.

Why This Matters

This directly informs procurement for histology labs. Gallocyanine is the preferred choice when colorimetric consistency with existing hematoxylin protocols is paramount, even if it requires more frequent solution preparation compared to the more stable Celestine Blue B.

• [1] Gray, P. (1954). *The Microtomist's Formulary and Guide*. The Blakiston Co. As cited in StainsFile, Proescher & Arkush Iron Alum-Celestine Blue for Nuclei. View Source
• [2] Lendrum & McFarlane. Iron Alum-Celestine Blue for Nuclei. StainsFile. View Source

Gallocyanine Application Scenarios

Nuclear Staining in Trichrome Protocols

For researchers performing multi-step trichrome staining (e.g., van Gieson, Masson), Gallocyanine is the recommended nuclear stain. Direct evidence shows it is the only dye among its closest analogs (Gallamine Blue, Celestine Blue B) that provides consistent, deficiency-free results in this demanding context [1]. This scenario directly stems from Section 3 evidence of its superior performance.

Quantitative DNA Cytometry vs. Feulgen

In cytology and cytometry workflows where DNA content must be quantified, the Husain-Watts Gallocyanin chromalum protocol serves as a validated, faster alternative to the gold-standard Feulgen reaction. It offers quantitative staining of DNA in ethanol-fixed specimens with high reproducibility, streamlining diagnostic and research procedures [1][2]. This application is directly supported by the quantitative comparison evidence in Section 3.

Superoxide Detection in Cellular Assays

For studies focused on NADPH oxidase activity or the respiratory burst of neutrophils, Gallocyanine is the preferred fluorescent chemosensor over Celestine Blue B. Its selective reactivity with the superoxide radical-anion, rather than hypochlorous acid, allows for specific monitoring of this key reactive oxygen species without cross-reactivity [1]. This is a direct application of the selective reactivity evidence presented in Section 3.

Wnt Inhibitor Scaffold Optimization

In medicinal chemistry, Gallocyanine (NCI8642) is the validated, albeit weak, starting point for synthesizing and optimizing inhibitors of the DKK1/LRP6 interaction. Its defined but low IC50 of ~3-6 µM provides a clear baseline for structure-activity relationship (SAR) studies aimed at developing more potent compounds for Alzheimer's disease and cancer research [1][2]. This application is based on the class-level inference and quantitative data on its inhibition presented in Section 3.

• [1] Clark, G., & Powers, M. M. (1953). An evaluation of some aniline dyes as nuclear stains in trichrome procedures. *Stain Technology*, 28(2), 93-96. View Source
• [2] Schulte, E. K., et al. (1992). Simultaneous quantification of DNA and RNA in tissue sections. A comparative analysis of the methyl green-pyronin technique with the gallocyanin chromalum and Feulgen procedures using image cytometry. *The Histochemical Journal*, 24(6), 305-310. View Source
• [3] Thysiadis, S., et al. (2018). Design and synthesis of gallocyanine inhibitors of DKK1/LRP6 interactions for treatment of Alzheimer's disease. *Bioorganic Chemistry*, 80, 230-244. View Source